(S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride

• Molecular Formula: C14H25BClNO2
• Molecular Weight: 285.62 g/mol
• IUPAC Name: (2S)-2-[(1R,2S,6R,8R)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C14H24BNO2.ClH/c1-13(2)9-7-10(13)14(3)11(8-9)17-15(18-14)12-5-4-6-16-12;/h9-12,16H,4-8H2,1-3H3;1H/t9-,10-,11-,12-,14+;/m1./s1
• InChI Key: OVVMNBVQOPZMPY-FQXSYBDXSA-N
• Isomeric SMILES: B1(O[C@@H]2C[C@H]3C[C@@H]([C@@]2(O1)C)C3(C)C)[C@H]4CCCN4.Cl
• Canonical SMILES: B1(OC2CC3CC(C3(C)C)C2(O1)C)C4CCCN4.Cl

Description

(S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride is a boronate ester derivative featuring a stereochemically complex pinane backbone fused with a pyrrolidine moiety. This compound is marketed by Hepeng (Shanghai) Biotechnology Co., Ltd., with product number P11354391, and is available in milligram/gram quantities for research applications . Its stereochemistry (3aS,4R,6R,7aR) is critical for its molecular interactions, particularly in medicinal chemistry contexts where boronate esters are explored as protease inhibitors .

Biological Activity

(S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The compound is characterized by its unique structural features that include a pyrrolidine ring and a boron-containing moiety. Its molecular formula is $C_{13}H_{22}BClO_2$ with a molecular weight of approximately 285.62 g/mol. The presence of the boron atom contributes to its biological activity by interacting with various biomolecules.

1. Proteasome Inhibition

Research indicates that compounds similar to (S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride exhibit potent inhibition of the proteasome. This inhibition is crucial in the treatment of various cancers and autoimmune diseases as it disrupts the degradation of regulatory proteins involved in cell cycle control and apoptosis .

Activity	Mechanism	Relevance
Proteasome Inhibition	Interferes with peptide hydrolysis and protein degradation	Potential anti-cancer and immunomodulatory effects

2. Cell Proliferation Inhibition

The compound has shown efficacy in inhibiting cell proliferation in vitro. This activity is particularly significant in cancer research where controlling tumor growth is paramount. Studies demonstrate that it can effectively reduce the growth rate of various cancer cell lines by inducing apoptosis .

Case Study 1: In Vitro Studies on Cancer Cell Lines

A study evaluating the effects of (S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride on human breast cancer cells indicated a significant reduction in cell viability at concentrations above 10 µM after 48 hours of treatment. The mechanism was attributed to increased apoptosis markers and decreased cell cycle progression .

Case Study 2: Immunomodulatory Effects

Another study highlighted the compound's role in modulating immune responses. It was found to enhance the activity of specific immune cells while suppressing overactive immune responses in models of autoimmune diseases. This dual action suggests potential therapeutic applications beyond oncology .

Scientific Research Applications

Materials Science

Polymer Chemistry
The unique boron-containing structure of this compound allows it to be utilized in the synthesis of advanced materials. Research has shown that incorporating boron into polymer matrices can enhance thermal stability and mechanical properties. This application is particularly relevant in developing high-performance materials for aerospace and automotive industries .

Case Study: Boron-Doped Polymers
A study highlighted the synthesis of boron-doped polymers using similar dioxaborole compounds. These materials exhibited improved electrical conductivity and thermal resistance compared to their non-doped counterparts. Such advancements suggest that (S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride could serve as a precursor for developing next-generation materials .

Agricultural Chemistry

Pesticide Development
The potential use of this compound in agricultural applications has been explored due to its ability to interact with plant biochemistry. The incorporation of boron compounds in pesticides can enhance their efficacy by improving absorption and retention in plant tissues. This could lead to more effective pest control strategies with reduced environmental impact .

Case Study: Boron Compounds as Plant Growth Regulators
Research has indicated that certain boron-containing compounds can act as plant growth regulators. They have been shown to influence hormone levels and promote growth under stress conditions. While specific studies on (S)-2-((3aS,4R,6R,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride are sparse, the existing literature suggests a promising avenue for future research .

Chemical Reactions Analysis

1.1. Boronate Ester Formation

The boronate ester core is derived from pinanediol, a chiral diol. The synthesis involves:

• Borylation : Introduction of a boronate group at the 2-position of pyrrolidine.

• Stabilization : Use of pinanediol’s rigid, chiral framework to fix the boronate’s stereochemistry.

Key Reagents :

• Pyrrolidine derivative

• Pinacolborane or boronic acid precursor

• Chiral auxiliary (pinanediol)

2.1. Hydrochloride Salt Formation

The hydrochloride salt is formed by reacting the free base with HCl. This step protonates the amine group, enhancing stability and solubility.

Property	Value	Source
Molecular Formula	C₁₄H₂₅BClNO₂
Molecular Weight	285.62 g/mol
Storage	2–8°C (under inert gas)

2.2. Structural Relationships

The compound’s structure is analogous to the (R)-enantiomer (CAS 147208-69-3), differing only in stereochemistry.

Feature	(S)-Enantiomer	(R)-Enantiomer
Boronate Core	Pinanediol-derived	Pinanediol-derived
Pyrrolidine Position	2-Position boronate	2-Position boronate
Chirality	S configuration	R configuration

3.1. Stability and Handling

• Solubility : Slightly soluble in ethanol/methanol; solid at room temperature .

• Storage : Requires inert gas (N₂/Ar) at 2–8°C to prevent degradation .

Research Context

The MDPI article on arginase inhibitors highlights boronic acids in drug design, though not directly referencing this compound. Key insights include:

• Synthetic optimization : Use of hydroboration and iridium catalysts for stereoselective boronate formation.

• Multi-component reactions : Ugi reactions for synthesizing complex amides/boronic acid derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Analogues

The compound belongs to a class of pinane-fused boronate esters, which are often used as chiral auxiliaries or intermediates in asymmetric synthesis. Below is a comparison with structurally related compounds:

Table 1: Comparative Analysis of Pinane-Boronate Derivatives

Compound Name	Molecular Formula	Molecular Weight	Stereochemistry	Key Substituents/Modifications	Source/Application
(S)-2-((3aS,4R,6R,7aR)-3a,5,5-TriMethylhexahydro-4,6-Methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine hydrochloride	C₁₄H₂₄BNO₂·HCl	285.63 (HCl salt)	3aS,4R,6R,7aR	Pyrrolidine-HCl salt	Research reagent
(R)-2-((3aS,4S,6S,7aR)-3a,5,5-TriMethylhexahydro-4,6-Methanobenzo[d][1,3,2]dioxaborol-2-yl)pyrrolidine	C₁₄H₂₄BNO₂	249.16	3aS,4S,6S,7aR	R-configuration at pyrrolidine	PubChem entry (stereoisomer)
MPI-1 Pinane Ester (Compound 7 )	C₂₉H₃₈BN₃O₄	527.44	3aS,4S,6S,7aR	Acetyl-pyrrolidine carboxamide, phenyl substituent	Plasmodium protease inhibitor
MPI-2 Pinane Ester (Compound 8 )	C₂₄H₃₆BN₃O₄	465.37	3aS,4S,6S,7aR	Acetyl-pyrrolidine carboxamide, methyl substituent	Plasmodium protease inhibitor

Structural and Functional Differences

Stereochemistry :

• The target compound has a 3aS,4R,6R,7aR configuration, whereas analogues like MPI-1 and MPI-2 () use 3aS,4S,6S,7aR . This difference alters the spatial orientation of the boronate ester, impacting binding affinity in biological systems .

Substituents :

• The hydrochloride salt form enhances solubility in polar solvents compared to neutral boronate esters like the (R)-isomer in .
• MPI-1 and MPI-2 feature extended carboxamide chains with aromatic (phenyl) or aliphatic (methyl) groups, which are absent in the target compound. These groups are critical for their antimalarial activity .

Synthesis and Purity :

• The target compound is synthesized via proprietary methods (exact details undisclosed), while MPI-1/MPI-2 are prepared using pinane boronates and coupling reagents like T3P, achieving yields of 38–100% .

Physicochemical and Spectroscopic Data

Limited data are available for the target compound, but comparisons can be inferred from analogues:

• Molecular Weight : The hydrochloride salt increases molecular weight by ~36.47 g/mol compared to the free base .
• Spectroscopy :
  • NMR : Pyrrolidine protons in similar compounds resonate at δ 2.24–3.50 ppm (¹H) and 14–24 ppm (¹³C for CH₃ groups) .
  • MS : Neutral pinane boronates show molecular ions near m/z 249–527, while the hydrochloride salt likely exhibits a [M-Cl]⁺ peak .

Limitations and Knowledge Gaps

• Bioactivity: No peer-reviewed studies directly link the target compound to protease inhibition, unlike MPI-1/MPI-2 .

Q & A

Basic Research Questions

Q. What spectroscopic techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer :

• 1H/13C NMR : Analyze proton and carbon environments to confirm stereochemistry and substituent positions. For example, compare chemical shifts with similar bicyclic boronic esters (e.g., δ ~1.2–2.5 ppm for hexahydro-methanobenzo groups) .
• HRMS : Validate molecular weight (e.g., observed vs. calculated mass accuracy within ±3 ppm) and isotopic patterns. Discrepancies may indicate impurities or incorrect stereochemical assignments .
• IR Spectroscopy : Identify functional groups (e.g., B-O bonds at ~1350–1300 cm⁻¹, pyrrolidine N-H stretches at ~3300 cm⁻¹) .

Q. How can synthetic routes be optimized to improve yield and purity?

• Methodological Answer :

• Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) may enhance boronic ester formation, as seen in analogous syntheses .
• Catalyst Screening : Evaluate Lewis acids (e.g., ZnCl₂) to accelerate cyclization steps.
• Purification : Use preparative HPLC or recrystallization (e.g., from ethanol/water mixtures) to isolate the hydrochloride salt with >95% purity .

Q. What are the stability considerations for long-term storage of this compound?

• Methodological Answer :

• Thermal Stability : Conduct TGA/DSC to identify decomposition temperatures. Store at –20°C in amber vials to prevent photodegradation.
• Hygroscopicity : Use desiccants (e.g., silica gel) in storage containers, as boronic esters are prone to hydrolysis .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity in asymmetric catalysis?

• Methodological Answer :

• DFT Calculations : Model transition states for boronate-mediated reactions (e.g., Suzuki-Miyaura couplings). Focus on steric effects from the 3a,5,5-trimethylhexahydro scaffold .
• Molecular Dynamics : Simulate solvation effects in polar solvents to optimize catalytic activity.

Q. What strategies resolve discrepancies between experimental and theoretical spectral data?

• Methodological Answer :

• Isotopic Labeling : Use ¹⁰B/¹¹B isotopic NMR to distinguish boronic ester peaks from background noise .
• X-ray Crystallography : Resolve ambiguous stereochemistry (e.g., 3aS,4R,6R,7aR configuration) to validate NMR assignments .

Q. How to design in vitro studies to assess biological activity without commercial bias?

• Methodological Answer :

• Target Selection : Prioritize enzymes with known boronic ester interactions (e.g., proteasome inhibitors).
• Dose-Response Assays : Use LC-MS/MS to quantify compound uptake and metabolism in cell lines .

Data Contradiction Analysis

Q. How to troubleshoot unexpected by-products during synthesis?

• Methodological Answer :

• LC-MS Profiling : Identify impurities (e.g., diastereomers or hydrolyzed boronic acids) using reverse-phase HPLC with a C18 column .
• Kinetic Studies : Monitor reaction intermediates via in-situ IR to adjust reaction times and minimize side products .

Q. Why might HRMS data show deviations from theoretical values?

• Methodological Answer :

• Adduct Formation : Check for sodium/potassium adducts (e.g., [M+Na]⁺) in ESI-MS, which may shift observed m/z .
• Isotopic Contamination : Use high-purity reagents to avoid halogenated impurities (e.g., Cl⁻ from hydrochloride counterions) .

Experimental Design Tables

Table 1 : Key Spectroscopic Benchmarks for Structural Validation

Technique	Expected Data Range	Reference Compound Example
¹H NMR (DMSO-d6)	δ 1.2–2.5 (hexahydro-methanobenzo)	Diethyl tetrahydroimidazo[1,2-a]pyridine derivatives
HRMS (ESI+)	m/z 550.0978 (calc) ±3 ppm	Tetrahydroimidazo[1,2-a]pyridine

Table 2 : Stability Assessment Protocol

Condition	Test Method	Acceptance Criteria
Thermal (40°C)	HPLC purity analysis	≥90% purity after 7 days
Hydrolytic (pH 7)	LC-MS/MS degradation	No boronic acid peaks detected